5-Bromo-1-(4-fluorophenyl)pyrazin-2(1H)-one

• IUPAC Name: 5-bromo-1-(4-fluorophenyl)pyrazin-2-one
• InChI: InChI=1S/C10H6BrFN2O/c11-9-6-14(10(15)5-13-9)8-3-1-7(12)2-4-8/h1-6H
• InChI Key: GESMEIRXCHNIQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(N=CC2=O)Br)F
• Molecular Formula: C10H6BrFN2O
• Molecular Weight: 269.07 g/mol

Description

5-Bromo-1-(4-fluorophenyl)pyrazin-2(1H)-one (5-BFPP) is a heterocyclic compound with a pyrazine ring structure and a bromo-substituted phenyl group. It is a colorless solid that has been the subject of scientific research due to its potential applications in a variety of fields.

Scientific Research Applications

Synthesis and Molecular Structure Studies:

• A study described the synthesis, molecular structure, and spectral investigations of a similar compound, BTFA, which was synthesized from the condensation of thiophenechalcone. The study provided insights into the compound's crystal structure, vibrational modes, and electronic properties (Sathish et al., 2018).

Antiproliferative Agents:

• Research on 1-aryl-3, 5-bis(het) aryl pyrazole derivatives, which are closely related to the compound , found that certain derivatives showed significant cytotoxic effects against breast cancer and leukemic cells, highlighting their potential as antiproliferative agents (Ananda et al., 2017).

Tautomerism Studies:

• A study on the tautomerism of 4-bromo-1H-pyrazoles, which are structurally similar, provided valuable information on their behavior in different states, crucial for understanding their chemical properties (Trofimenko et al., 2007).

Radiochemical Applications:

• In a study on N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, the feasibility of nucleophilic displacement in the pyrazole ring was demonstrated, highlighting potential applications in radiochemistry (Katoch-Rouse et al., 2003).

Optical Properties and Molecular Docking Studies:

• A compound similar to 5-Bromo-1-(4-fluorophenyl)pyrazin-2(1H)-one was investigated for its molecular structure, vibrational frequencies, and optical properties. The study also included molecular docking to suggest potential inhibitory activity against certain enzymes (Mary et al., 2015).

Antimicrobial Studies:

• New pyrazolyl-oxopropyl-quinazolin-4(3H)-one derivatives, related to the compound , were synthesized and evaluated for their antimicrobial activity, indicating the potential use of such compounds in antimicrobial applications (Raval et al., 2012).

Antiviral Drug Discovery:

• In a review article, various compounds, including those related to this compound, were discussed for their potential in antiviral drug discovery, showcasing the broad applicability of these compounds in the pharmaceutical field (De Clercq, 2009).